molecular formula C14H15NO B8716496 Benzenamine, 3-methoxy-N-(4-methylphenyl)- CAS No. 123017-90-3

Benzenamine, 3-methoxy-N-(4-methylphenyl)-

Cat. No. B8716496
CAS RN: 123017-90-3
M. Wt: 213.27 g/mol
InChI Key: RESFQAMFZBHEMM-UHFFFAOYSA-N
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Description

Benzenamine, 3-methoxy-N-(4-methylphenyl)- is a useful research compound. Its molecular formula is C14H15NO and its molecular weight is 213.27 g/mol. The purity is usually 95%.
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properties

CAS RN

123017-90-3

Molecular Formula

C14H15NO

Molecular Weight

213.27 g/mol

IUPAC Name

3-methoxy-N-(4-methylphenyl)aniline

InChI

InChI=1S/C14H15NO/c1-11-6-8-12(9-7-11)15-13-4-3-5-14(10-13)16-2/h3-10,15H,1-2H3

InChI Key

RESFQAMFZBHEMM-UHFFFAOYSA-N

Canonical SMILES

CC1=CC=C(C=C1)NC2=CC(=CC=C2)OC

Origin of Product

United States

Synthesis routes and methods I

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Synthesis routes and methods II

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To a suspension of 0.11 g (4.6 mmol, hexane washed 3 x, 50-60% in oil) sodium hydride in 1.0 mL of hexamethylphosphoramide was cannulated a solution of 0.11 g (0.89 mmol) of 3-methoxyaniline in 2.0 mL hexamethylphosphoramide. The resulting mixture was heated at 55° C. for 20 min. To this was added 0.18 g (0.93 mmol) of copper(I) iodide and the mixture was heated at 55° C. for 1.5 hours. 4-iodotoluene was added and the reaction heated at 85° C. for 3 hours. The reaction mixture was allowed to cool to room temperature, hexane was added and the reaction was then loaded onto a silica gel column. The mixture was purified by flash chromatography (100% hexane, 5% ethyl acetate in hexanes) to give the title compound as an orange oil. PNMR (300 MHz, CDCl3) d 2.30 (3 H, s), 3.76 (3 H, s), 5.65 (1 H, s), 6.43 (1 H, m), 6.57 (1 H, d, J=1.6 Hz), 6.58 (1 H, m), 7.01 (2 H, d, J=8.5 Hz), 7.09 (2 H, d, J=8.5 Hz), 7.15 (1 H, d, J=8.6 Hz).
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